N-[(S)-1-(2-Amino-acetyl)-pyrrolidin-2-ylmethyl]-N-ethyl-acetamide

• IUPAC Name: N-[[(2S)-1-(2-aminoacetyl)pyrrolidin-2-yl]methyl]-N-ethylacetamide
• InChI: InChI=1S/C11H21N3O2/c1-3-13(9(2)15)8-10-5-4-6-14(10)11(16)7-12/h10H,3-8,12H2,1-2H3/t10-/m0/s1
• InChI Key: SVEZVBLRXXCDGQ-JTQLQIEISA-N
• Canonical SMILES: CCN(CC1CCCN1C(=O)CN)C(=O)C
• Isomeric SMILES: CCN(C[C@@H]1CCCN1C(=O)CN)C(=O)C
• Molecular Formula: C11H21N3O2
• DSSTOX Substance ID: DTXSID301158223
• Molecular Weight: 227.30 g/mol
• CAS RN: 1354008-92-6

Description

“N-[(S)-1-(2-Amino-acetyl)-pyrrolidin-2-ylmethyl]-N-ethyl-acetamide” is a compound with the molecular formula C9H17N3O2. It is a derivative of pyrrolidine, a five-membered nitrogen heterocycle. Pyrrolidine derivatives are widely used by medicinal chemists to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of L-proline with chloroacetyl chloride, followed by conversion of the carboxylic acid moiety of the resulting N-acylated product into the carbonitrile via the corresponding amide intermediate. Peptides are synthesized by coupling the carboxyl group or C-terminus of one amino acid to the amino group or N-terminus of another.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3-hybridization.

Chemical Reactions Analysis

The chemical reactivity of pyrrolidine derivatives is influenced by the presence of functional groups and the spatial orientation of substituents. The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-[(S)-1-(2-Amino-acetyl)-pyrrolidin-2-ylmethyl]-N-ethyl-acetamide” include its molecular weight, which is 199.25. Other properties such as its theoretical pI, amino acid composition, atomic composition, extinction coefficient, estimated half-life, instability index, aliphatic index, and grand average of hydropathicity (GRAVY) can be computed using tools like ProtParam.

Mechanism of Action

The mechanism of action of pyrrolidine derivatives in relieving pain and in repairing cartilage is a matter of speculation. They are involved in glycoprotein metabolism, and glycoproteins form the ground substance in the extra-cellular matrix of connective tissue.

Future Directions

Pyrrolidine derivatives have been considered as desirable candidates for therapeutics. They can be made very selective, decreasing the risk of side effects, and they rapidly metabolize by proteases, allowing for short time activity in the body. Future research could focus on designing new derivatives of this compound with different biological profiles.